Cas no 1220030-56-7 (Ethyl 3-amino-4-(3-toluidino)benzoate)

Ethyl 3-amino-4-(3-toluidino)benzoate is a benzoate derivative featuring both amino and toluidino functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure allows for further functionalization, particularly in the development of dyes, pharmaceuticals, and agrochemicals. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of reaction conditions, including acylation and alkylation. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks. The toluidino group enhances solubility in organic solvents, facilitating purification and downstream applications. This compound is particularly useful in research settings requiring precise control over molecular architecture.
Ethyl 3-amino-4-(3-toluidino)benzoate structure
1220030-56-7 structure
Product Name:Ethyl 3-amino-4-(3-toluidino)benzoate
CAS No:1220030-56-7
MF:C16H18N2O2
MW:270.326323986053
CID:1076592
PubChem ID:56828491
Update Time:2025-05-28

Ethyl 3-amino-4-(3-toluidino)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-(3-toluidino)benzoate
    • ethyl 3-amino-4-[(3-methylphenyl)amino]benzoate
    • SB81665
    • AKOS010561083
    • ethyl 3-amino-4-(3-methylanilino)benzoate
    • Ethyl3-amino-4-(m-tolylamino)benzoate
    • Ethyl 3-amino-4-(m-tolylamino)benzoate
    • 1220030-56-7
    • MDL： MFCD13562716
    • Inchi： 1S/C16H18N2O2/c1-3-20-16(19)12-7-8-15(14(17)10-12)18-13-6-4-5-11(2)9-13/h4-10,18H,3,17H2,1-2H3
    • InChI Key： ICCOBWPBATWWLP-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC(=C(C=1)N)NC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 270.136827821g/mol
  • Monoisotopic Mass: 270.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 64.4Ų

Ethyl 3-amino-4-(3-toluidino)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12171330-5g
Ethyl 3-amino-4-(m-tolylamino)benzoate
 1220030-56-7 95+%
5g
 $446 2024-07-23

Ethyl 3-amino-4-(3-toluidino)benzoate Related Literature

1220030-56-7 (Ethyl 3-amino-4-(3-toluidino)benzoate) Related Products

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd